Cas no 82477-60-9 (2-Chloro-4,6-dimethoxybenzoic acid)

• Product Name: 2-Chloro-4,6-dimethoxybenzoic acid
• CAS No: 82477-60-9
• MF: C₉H₉ClO₄
• MW: 216.618362188339
• CID: 4937868
• PubChem ID: 12909335
• Update Time: 2025-08-04

2-Chloro-4,6-dimethoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-CHLORO-4,6-DIMETHOXYBENZOIC ACID
• 2,4-Dimethoxy-6-chlorobenzoic acid
• G72456
• 82477-60-9
• 2-CHLORO-4,6-DIMETHOXYBENZOICACID
• DB-149512
• 2-Chloro-4,6-dimethoxybenzoic acid

• Inchi： 1S/C9H9ClO4/c1-13-5-3-6(10)8(9(11)12)7(4-5)14-2/h3-4H,1-2H3,(H,11,12)
• InChI Key： QKKSYRXIBLFVDR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(=C1C(=O)O)OC)OC

Computed Properties

• Exact Mass: 216.0189365 g/mol
• Monoisotopic Mass: 216.0189365 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 55.8
• Molecular Weight: 216.62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives

Additional information on 2-Chloro-4,6-dimethoxybenzoic acid

Comprehensive Guide to 2-Chloro-4,6-dimethoxybenzoic acid (CAS No. 82477-60-9): Properties, Applications, and Industry Insights

2-Chloro-4,6-dimethoxybenzoic acid (CAS No. 82477-60-9) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. With the growing demand for fine chemicals and intermediates, this compound has garnered significant attention due to its unique structural properties and versatile applications. Its molecular formula, C₉H₉ClO₄, highlights a chloro-substituted aromatic ring with two methoxy groups, making it a valuable building block in synthetic chemistry.

In recent years, the compound has been linked to advancements in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly production methods. Researchers frequently search for "2-Chloro-4,6-dimethoxybenzoic acid solubility" or "CAS 82477-60-9 synthesis route," reflecting its technical relevance. The compound’s melting point (typically 150–155°C) and solubility profile (moderate in polar solvents like methanol) are critical for lab-scale and industrial applications.

The pharmaceutical industry leverages 82477-60-9 as a precursor for active pharmaceutical ingredients (APIs), particularly in antimicrobial and anti-inflammatory drug development. Its chloro and methoxy functional groups enable selective modifications, a topic often explored in "benzoic acid derivatives drug design" queries. Additionally, its role in crop protection formulations addresses the rising demand for agrochemical intermediates to enhance food security.

From a regulatory perspective, 2-Chloro-4,6-dimethoxybenzoic acid complies with major chemical inventories like REACH and TSCA, ensuring its safe commercial use. Analytical techniques such as HPLC and NMR are commonly employed for purity verification, a detail frequently searched alongside "CAS 82477-60-9 analysis methods." Storage recommendations (e.g., cool, dry conditions under inert atmosphere) further underscore its stability considerations.

Innovations in catalysis and process optimization have streamlined the production of 82477-60-9, reducing waste and energy consumption—a key focus in "sustainable chemical manufacturing" discussions. The compound’s patent landscape also reveals its utility in proprietary formulations, driving R&D investments.

In summary, 2-Chloro-4,6-dimethoxybenzoic acid (CAS No. 82477-60-9) exemplifies the intersection of specialty chemistry and industrial demand. Its multifaceted applications, coupled with rigorous quality standards, position it as a critical component in modern scientific and commercial workflows.